
Molecular Weight of Fmoc-Leu-OH-15N: A
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fmoc-Leu-OH-15N

Cat. No.: B558010 Get Quote

The calculated molecular weight of N-(9-Fluorenylmethoxycarbonyl)-L-leucine-15N (Fmoc-
Leu-OH-15N) is 354.41 g/mol . This value is derived from its chemical formula by incorporating

the specific mass of the stable heavy isotope of nitrogen, ¹⁵N.

This guide provides a detailed breakdown of the molecular composition and the calculation

process for determining the molecular weight of this isotopically labeled amino acid, a

compound frequently utilized in peptide synthesis and proteomics research.

Chemical Structure and Formula
Fmoc-Leu-OH-15N is a derivative of the amino acid Leucine, where the alpha-amino group is

protected by a Fluorenylmethoxycarbonyl (Fmoc) group. The key feature of this molecule is the

substitution of the naturally abundant ¹⁴N nitrogen atom with the heavier, stable isotope ¹⁵N.

Standard Fmoc-Leu-OH: The chemical formula is C₂₁H₂₃NO₄.[1][2][3]

Isotopically Labeled Fmoc-Leu-OH-15N: The incorporation of the ¹⁵N isotope results in the

formula C₂₁H₂₃¹⁵NO₄.

The molecular weight of the unlabeled Fmoc-Leu-OH is 353.41 g/mol .[3][4] The increase in

mass is due to the presence of the heavier nitrogen isotope.
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The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation relies on the precise atomic masses of the constituent elements, with special

attention to the isotopic mass of ¹⁵N.

For this calculation, the following atomic weights are used.

Element Symbol
Atomic Weight (
g/mol )

Source

Carbon C 12.011 Standard Value

Hydrogen H 1.008 Standard Value

Oxygen O 15.999 Standard Value

Nitrogen-15 ¹⁵N 15.000109 [5][6][7]

The molecular weight is calculated based on the chemical formula C₂₁H₂₃¹⁵NO₄.

Element Count
Atomic Weight (
g/mol )

Total Mass ( g/mol )

Carbon (C) 21 12.011 252.231

Hydrogen (H) 23 1.008 23.184

Nitrogen-15 (¹⁵N) 1 15.0001 15.0001

Oxygen (O) 4 15.999 63.996

Total Molecular

Weight
354.4111

After rounding to two decimal places, the final molecular weight is 354.41 g/mol .

Note on Experimental Protocols and Visualizations
The determination of a molecular weight is a computational process based on a known

chemical formula and standard atomic masses. As such, it does not involve experimental

procedures or signaling pathways. Therefore, the requested experimental protocols and
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Graphviz diagrams are not applicable to this specific topic. The data is best represented in the

tabular formats provided above for clarity and precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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